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Compound Focus: Methylzinc chloride

CAS No.: 5158-46-3

Cat. No.: S6642848

Get Quote

Frequently Asked Questions

Q1: What are the key stability and safety concerns when handling methylzinc chloride in THF?

Methylzinc chloride is a pyrophoric and water-sensitive organometallic reagent that requires careful

handling. Key quantitative data is summarized below:

Property Specification / Value

Concentration 1.90 to 2.20 M in THF [1]

Physical Form Colorless to Yellow, Turbid Solution [1]

Flash Point −17°C (c. 1°F) [1]

Density 1.033 g/mL [1]

Hazard Risk Statement Precautionary Statement [1]

Flammability Highly flammable liquid and vapour [1] Keep away from heat/sparks/open

flames. No smoking [1]

Peroxide
Formation

May form explosive peroxides [1] ...
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Hazard Risk Statement Precautionary Statement [1]

Health Effects Causes severe skin burns and eye damage.
Suspected of causing cancer. May cause

respiratory irritation [1]

Wear protective gloves/clothing/eye
protection. Use in a fume hood [1]

Q2: What is the recommended storage condition? The solution is packaged in an AcroSeal glass bottle,

which is designed to minimize exposure to air and moisture [1]. It should be stored in a cool, well-ventilated

place, away from any ignition sources. Always keep the container tightly closed under a protective

atmosphere (e.g., nitrogen or argon) and periodically test for peroxide formation, especially if the reagent is

stored for extended periods or after the container has been opened.

Q3: How can I tell if the reagent has decomposed? A clear sign of decomposition is a deviation from the

specified "colorless to yellow" range to a darkened color. The solution may also show increased turbidity or

the formation of precipitates. Do not use reagents that show visible signs of decomposition.

Troubleshooting Guide

Observation Possible Cause Recommended Action

Solution appears
dark brown or black

Significant decomposition due to

exposure to air or moisture.

Do not use. Contact your chemical safety

officer for disposal.

Formation of
precipitate

Degradation of the reagent or

precipitation of salts.

Do not use. If a new bottle, contact the

supplier.

Low reactivity in
experiment

Possible partial decomposition or

lower-than-stated concentration.

Test the activity with a small-scale

quantitative reaction. Use a new bottle for
critical experiments.

Pressure build-up in
bottle

Possible gas generation from
reaction with contaminants or

overheating.

Move the bottle to a fume hood with
appropriate shielding. Do not open.

Contact safety personnel.
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Experimental Handling Protocol

Planning: Pre-plan all steps. Ensure you have all necessary dry and sealed syringes, needles, and
cannulas ready.

Environment: Perform all handling in an efficient fume hood, away from any water baths or ignition
sources. Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

goggles, and chemical-resistant gloves (e.g., nitrile).
Preparation: Ensure the reagent is at or near room temperature before opening to prevent

condensation. Clean and dry the septum of the bottle with an inert gas flow.
Transfer: Use standard air-free techniques (e.g., syringe, cannula) under a positive pressure of inert

gas (nitrogen or argon).
Storage: Immediately return the reagent to its designated storage location after use.

Stability & Decomposition Pathways

The diagram below illustrates the primary factors affecting the stability of methylzinc chloride in THF

solution and the potential decomposition products.
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Stability and Decomposition Pathways of Methylzinc Chloride in THF

A Note on THF Solvent Quality
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The stability of organometallic reagents can be compromised by impurities in the solvent. While the

methylzinc chloride solution is supplied ready-to-use, be aware that typical inhibitor-free, HPLC-grade

THF may not be sufficiently dry and oxygen-free for preparing such solutions. For any preparation

requiring dry THF, it must be purified using standard methods (e.g., distillation from sodium/benzophenone)

under an inert atmosphere immediately before use [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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